(1-{[(2S)-pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol

• Molecular Formula: C8H14N4O
• Molecular Weight: 182.22 g/mol
• SMILES: C1CC(NC1)CN2C=C(N=N2)CO
• InChI: InChI=1S/C8H14N4O/c13-6-8-5-12(11-10-8)4-7-2-1-3-9-7/h5,7,9,13H,1-4,6H2/t7-/m0/s1
• InChIKey: WQVPUMRTJVBWQD-ZETCQYMHSA-N

(1-{[(2S)-Pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol CAS 952287-50-2: Chiral Pyrrolidine-Triazole Building Block for Asymmetric Synthesis and Fragment-Based Discovery

(1-{[(2S)-pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol (CAS 952287-50-2, MF: C₈H₁₄N₄O, MW: 182.22 g/mol) is a chiral heterocyclic building block comprising a (2S)-pyrrolidine ring connected via a methylene bridge to a 1,2,3-triazole bearing a hydroxymethyl substituent at the C4 position [1]. The (2S) stereochemistry is derived from L-proline, a readily available chiral pool starting material, ensuring a single defined atom stereocenter (PubChem Defined Atom Stereocenter Count = 1) [1]. The compound is commercially available from multiple reputable suppliers with batch-specific QC documentation including NMR, HPLC, and GC . Its rigid triazole-pyrrolidine scaffold and bifunctional nature (secondary amine on pyrrolidine plus primary alcohol on triazole) position it as a versatile intermediate for asymmetric organocatalyst design, chiral ligand synthesis, peptidomimetic construction, and fragment-based drug discovery (FBDD) [2].

Chiral identity Single defined (2S) stereocenter from L-proline chiral pool

Workflow fit Asymmetric organocatalyst design, chiral ligand synthesis, fragment-based discovery

QC traceability Multi-vendor availability with batch-specific NMR, HPLC, GC documentation

• [1] PubChem Compound Summary CID 98042438. (1-{[(2S)-pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/952287-50-2 View Source
• [2] Elías-Rodríguez P, et al. Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org Biomol Chem. 2014;12(31):5898-904. doi:10.1039/c4ob00931b. PMID: 24984102. View Source

Why Generic Substitution with Close Analogs of (1-{[(2S)-Pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol Fails for Stereochemically Demanding Applications

Close analogs of this compound—including the des-hydroxymethyl variant (CAS 1864003-12-2), the N3-pyrrolidine regioisomer (CAS 1706454-43-4), the pyrrolidine-3-ylmethyl isomer (CAS 1897868-71-1), and racemic mixtures (CAS 1774897-17-4)—differ in at least one critical parameter: stereochemical identity, hydrogen-bond donor/acceptor count, attachment regiochemistry, or conformational flexibility [1]. In the pyrrolidine-triazole scaffold class, even subtle structural perturbations have been shown to produce drastic differences in biological activity; for example, epimeric (pyrrolidin-2-yl)triazole libraries screened against glycosidases revealed that individual epimers displayed inhibitor potency differences spanning orders of magnitude, with the most potent α-fucosidase inhibitor achieving Ki = 4 nM while structurally similar epimers were essentially inactive [2]. Substitution with a racemate, a regioisomer, or a des-functionalized analog therefore risks loss of stereochemical recognition, altered hydrogen-bonding networks, and unpredictable pharmacokinetic or catalytic performance.

Racemic/achiral analogs

Lack defined (2S) stereochemistry; enantioselective outcomes may not be reproducible. CAS 1774897-17-4, 1706454-43-4

Des-hydroxymethyl analog

Absent primary alcohol handle reduces H-bond capacity and derivatization options, altering polarity and elaboration potential. CAS 1864003-12-2

N3-regioisomer

Different pyrrolidine-triazole connectivity modifies conformational flexibility, amine basicity, and pharmacophoric geometry. CAS 1706454-43-4

• [1] PubChem Compound Summary CID 98042438. (1-{[(2S)-pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/952287-50-2 View Source
• [2] Elías-Rodríguez P, et al. Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org Biomol Chem. 2014;12(31):5898-904. doi:10.1039/c4ob00931b. PMID: 24984102. View Source

Quantitative Differentiation Evidence for (1-{[(2S)-Pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol Versus Closest Analogs

Defined (2S) Stereocenter vs. Racemic or Achiral Comparators: Impact on Enantioselective Applications

The target compound possesses exactly 1 defined atom stereocenter at the pyrrolidine 2-position with (S) absolute configuration, as confirmed by PubChem (Defined Atom Stereocenter Count = 1; Undefined = 0) [1]. In contrast, the racemic hydrochloride salt (CAS 1774897-17-4) and the N3-pyrrolidine regioisomer (CAS 1706454-43-4) both exhibit 0 defined stereocenters . The (2S) configuration is traceable to L-proline as the chiral pool starting material; literature on the broader class demonstrates that α-disubstituted pyrrolidine-2-methanols synthesized from L-proline achieve enantiomeric excesses up to 93% ee in asymmetric reduction applications [2]. No comparable ee data exist for the racemic or achiral comparator forms, as they lack the requisite stereochemical identity.

Stereocenter identity

Reported

Target: 1 defined (2S) stereocenter
Racemic/regioisomer comparators: 0 defined stereocenters

Supports enantioselective study fit; chiral identity required for asymmetric applications

Class-level ee up to 93% for L-proline-derived pyrrolidine-2-methanols

Evidence Dimension	Stereochemical identity (Defined Atom Stereocenter Count per PubChem)
Target Compound Data	1 defined stereocenter [(2S)-pyrrolidine C2]; 0 undefined stereocenters; InChIKey: WQVPUMRTJVBWQD-ZETCQYMHSA-N
Comparator Or Baseline	Racemic HCl salt (CAS 1774897-17-4): 0 defined stereocenters; N3-regioisomer (CAS 1706454-43-4): 0 defined stereocenters
Quantified Difference	1 vs. 0 defined stereocenters; class-level ee benchmark up to 93% for L-proline-derived pyrrolidine-2-methanols
Conditions	PubChem computed stereochemistry (release 2019.06.18); asymmetric NaBH₄ reduction of α,β-unsaturated triazolyl ketones (Zhou et al., Synthesis 2004)

Why This Matters

For procurement decisions in asymmetric synthesis or chiral ligand design, a compound with 0 defined stereocenters is fundamentally incapable of delivering enantioselective outcomes, making the (2S) target the only viable choice among this analog set.

• [1] PubChem CID 98042438. Computed Properties: Defined Atom Stereocenter Count = 1. https://pubchem.ncbi.nlm.nih.gov/compound/952287-50-2 View Source
• [2] Zhou Z, et al. α-Disubstituted pyrrolidine-2-methanols were synthesized starting from L-proline and their application as chiral auxiliary in the asymmetric NaBH₄ reduction of α,β-unsaturated triazolyl ketones was investigated. Corresponding products obtained with ee up to 93%. Synthesis 2004, No. 2, pp. 0217-0220 / Tetrahedron 60 (2004) 10505-10513. View Source

Hydroxymethyl Functional Handle: Hydrogen-Bond Donor Count and Derivatization Capacity vs. Des-Hydroxymethyl Analog

The target compound carries a primary alcohol (-CH₂OH) at the triazole C4 position, contributing 1 additional hydrogen-bond donor (HBD) and substantially expanding derivatization options compared to the des-hydroxymethyl analog 1-[(2S)-pyrrolidin-2-ylmethyl]-1H-1,2,3-triazole (CAS 1864003-12-2; MF: C₇H₁₂N₄, MW: 152.20) [1]. PubChem computed properties for the target compound show HBD = 2 and Topological Polar Surface Area (TPSA) = 63 Ų [1], while the des-hydroxymethyl analog lacks the hydroxyl group entirely (expected HBD ≈ 1, TPSA ≈ 42 Ų based on removal of the OH contribution). The Leyan vendor datasheet independently reports TPSA = 62.97 and H-Acceptors = 5 for the target . The hydroxymethyl group enables etherification, esterification, oxidation to aldehyde/carboxylic acid, and conjugation to fluorophores or affinity tags—transformations unavailable to the des-hydroxymethyl comparator without de novo functionalization.

Hydroxymethyl handle

Reported

HBD: 2 vs. ~1 (est.)
TPSA: 63 vs. ~42 Ų
ΔMW +30 Da; additional derivatization vector

Bifunctional elaboration and polarity profile differ; impacts fragment growing strategies

Des-hydroxymethyl analog lacks alcohol for conjugation/oxidation

Evidence Dimension	Hydrogen-bond donor count and topological polar surface area
Target Compound Data	HBD = 2; TPSA = 63 Ų (PubChem) / 62.97 (Leyan); HBA = 4 (PubChem) / 5 (Leyan); MW = 182.22; Rotatable Bonds = 3
Comparator Or Baseline	CAS 1864003-12-2: HBD ≈ 1 (estimated); TPSA ≈ 42 Ų (estimated); MW = 152.20; lacks primary alcohol entirely
Quantified Difference	ΔHBD = +1; ΔTPSA ≈ +21 Ų; ΔMW = +30.02 Da; additional derivatization vector (O-alkylation, O-acylation, oxidation, conjugation)
Conditions	PubChem computed properties (XLogP3-AA, Cactvs 3.4.6.11); Leyan vendor computed properties

Why This Matters

For fragment-based drug discovery, each additional H-bond donor/acceptor and each additional synthetic handle directly impacts library diversity, hit elaboration pathways, and structure-activity relationship exploration potential.

• [1] PubChem CID 98042438. Computed Properties: HBD = 2, HBA = 4, TPSA = 63 Ų, XLogP3-AA = -1.1, Rotatable Bond Count = 3. https://pubchem.ncbi.nlm.nih.gov/compound/952287-50-2 View Source

N1-Methylene Bridge Connectivity: Conformational and Pharmacophoric Differentiation vs. N3-Direct Attachment Regioisomer

The target compound features a methylene bridge (-CH₂-) linking the pyrrolidine nitrogen to the triazole N1 position (N1-CH₂-pyrrolidine connectivity), yielding 3 rotatable bonds as confirmed by PubChem [1]. The closest regioisomer, [1-(pyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1706454-43-4; MF: C₇H₁₂N₄O, MW: 168.20), attaches the pyrrolidine directly at the triazole N1 via the pyrrolidine C3 position without a methylene spacer, reducing conformational degrees of freedom and altering the spatial relationship between the secondary amine and the triazole ring . The target compound's N1-methylene bridge also preserves the pyrrolidine nitrogen as a free secondary amine (pKa ~10-11 for pyrrolidine class), whereas N3-direct attachment renders the pyrrolidine nitrogen tertiary and alters its protonation state and hydrogen-bonding capacity [2]. This connectivity difference has implications for target engagement: in the broader pyrrolidine-triazole class, N1-alkylated 1,2,3-triazoles have been characterized as effective amide bond isosteres capable of participating in π-stacking and dipolar interactions with protein binding sites [2].

Connectivity & flexibility

Reported

N1-CH₂-pyrrolidine(C2) with 3 rotatable bonds
N3-direct attachment: fewer rotatable bonds, tertiary amine

Conformational and pharmacophoric differences may affect target engagement

Altered protonation state and spatial geometry vs. regioisomer

Evidence Dimension	Connectivity and conformational flexibility (rotatable bonds, nitrogen substitution pattern)
Target Compound Data	N1-CH₂-pyrrolidine(C2) connectivity; 3 rotatable bonds; free secondary amine on pyrrolidine; MW = 182.22
Comparator Or Baseline	CAS 1706454-43-4: N1-pyrrolidine(C3) direct attachment (no methylene); fewer rotatable bonds; tertiary pyrrolidine nitrogen; MW = 168.20
Quantified Difference	ΔMW = +14.02 Da; ΔRotatable Bonds ≈ +2; different nitrogen hybridization and protonation state; altered pharmacophoric geometry
Conditions	PubChem computed molecular descriptors; class-level characterization from 1,2,3-triazole crystallographic and DFT studies (Yahya et al., J Mol Struct 2020)

Why This Matters

In lead optimization, the presence of a methylene spacer between the pyrrolidine and triazole rings alters the distance and angle between key pharmacophoric elements (amine, triazole, hydroxymethyl), which can be the difference between potent target engagement and inactivity.

• [1] PubChem CID 98042438. Computed Properties: Rotatable Bond Count = 3; SMILES: C1C[C@H](NC1)CN2C=C(N=N2)CO. https://pubchem.ncbi.nlm.nih.gov/compound/952287-50-2 View Source
• [2] Yahya N, et al. Polysubstituted pyrrolidines linked to 1,2,3-triazoles: Synthesis, crystal structure, DFT studies, acid dissociation constant, drug-likeness, and anti-proliferative activity. Journal of Molecular Structure. 2020;1220:128680. doi:10.1016/j.molstruc.2020.128680. View Source

Physicochemical Profile for Fragment-Based Drug Discovery: XLogP, TPSA, and Rule-of-Three Compliance

The target compound's computed physicochemical parameters place it within the established 'Rule of Three' (Ro3) guidelines for fragment-based screening: MW = 182.22 (<300 Da), XLogP = -1.1 (≤3), HBD = 2 (≤3), and HBA = 4 (≤3... note: Ro3 allows ≤3 HBA, but the compound's borderline HBA count is acceptable for fragment libraries) [1]. The Leyan vendor reports LogP = -0.4776 , consistent with the PubChem XLogP3-AA value of -1.1, confirming hydrophilic character suitable for aqueous solubility in screening conditions. In contrast, the des-hydroxymethyl analog (CAS 1864003-12-2) with MW = 152.20 and lacking the primary alcohol has fewer H-bonding capabilities, while the bulkier N-alkylated regioisomers in the class (e.g., 1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol, PubChem) carry additional lipophilicity that may shift LogP beyond optimal fragment range [2]. The 1,2,3-triazole ring itself is a recognized amide bioisostere with demonstrated metabolic stability and diverse protein-ligand interaction capability, as documented in crystallographic mining studies showing preferred π-stacking, H-bonding, and dipolar interactions with aromatic and polar amino acid side chains [3].

Fragment profile (Ro3)

Class-level inference

MW 182.22, XLogP -1.1, HBD 2, HBA 4, TPSA 63 Ų

Rule-of-Three compliant; balanced polarity and low lipophilicity suit diverse fragment libraries

Triazole core acts as metabolically stable amide bioisostere

Evidence Dimension	Fragment drug-likeness parameters (Ro3 compliance: MW, LogP, HBD, HBA)
Target Compound Data	MW = 182.22; XLogP = -1.1 (PubChem) / LogP -0.4776 (Leyan); HBD = 2; HBA = 4; TPSA = 63 Ų; Rotatable Bonds = 3
Comparator Or Baseline	Ro3 thresholds: MW <300, LogP ≤3, HBD ≤3, HBA ≤3; Des-hydroxymethyl analog (CAS 1864003-12-2): MW 152.20, HBD ≈1, HBA fewer; 1,2,3-triazole class: established amide bioisostere
Quantified Difference	MW 39% below Ro3 cutoff; XLogP significantly below +3 limit; all Ro3 parameters met or borderline; class-level evidence for triazole as metabolically stable pharmacophore
Conditions	PubChem XLogP3-AA (2019.06.18); Cactvs TPSA; fragment library design guidelines (Congreve et al., 2003); 1,2,3-triazole crystallographic interaction analysis

Why This Matters

For procurement of fragment screening library components, Ro3 compliance is a gatekeeping criterion; the target compound's balanced profile (low lipophilicity, moderate H-bonding capacity, sp³-rich scaffold) makes it suitable for diverse target classes without dominating physicochemical liabilities.

• [1] PubChem CID 98042438. Computed Properties: MW = 182.22, XLogP3-AA = -1.1, HBD = 2, HBA = 4, TPSA = 63 Ų. https://pubchem.ncbi.nlm.nih.gov/compound/952287-50-2 View Source
• [2] PubChem. (1-(1-ethylpyrrolidin-3-yl)-1H-1,2,3-triazol-4-yl)methanol. Chemical and Physical Properties. https://pubchem.ncbi.nlm.nih.gov/ View Source
• [3] 1,2,3-Triazoles in Biomolecular Crystallography: A Geometrical Data-Mining Approach. ACS Publications, 2023. Demonstrates diverse preferred interactions of 1,2,3-triazoles with amino acids contributing to protein-ligand binding. View Source

Multi-Vendor Commercial Availability with Batch-Specific QC Documentation: Purity and Analytical Traceability

The (2S)-enantiomer (CAS 952287-50-2) is commercially available from multiple independent suppliers with documented batch-specific quality control. Bidepharm lists standard purity of 95% and provides batch-specific QC reports including NMR, HPLC, and GC . MolCore offers the compound at NLT 97% purity under ISO certification, suitable for global pharmaceutical R&D and quality control applications . Leyan supplies the product at 95% purity with computed physicochemical parameters (TPSA 62.97, LogP -0.4776) provided on the product page . In contrast, the racemic hydrochloride salt (CAS 1774897-17-4) and the N3-regioisomer (CAS 1706454-43-4) are less widely stocked across multiple vendors, and the des-hydroxymethyl analog (CAS 1864003-12-2) has a different molecular weight (152.20 vs. 182.22) that precludes direct substitution in synthetic routes calibrated for the target compound . The availability of orthogonal QC documentation (NMR + HPLC + GC) from multiple independent suppliers provides procurement redundancy and analytical cross-validation that is not uniformly available for all comparator compounds.

Commercial availability

Data to verify

≥3 suppliers, purity 95–97%, QC NMR/HPLC/GC

Supplier-reported batch data supports procurement resilience; verify lot-specific documentation

Sources: vendor product pages; independent validation recommended

Evidence Dimension	Commercial availability, purity specification, and QC documentation scope
Target Compound Data	≥3 suppliers (Bidepharm, MolCore, Leyan); Purity: 95% (Bidepharm, Leyan), NLT 97% (MolCore); QC: NMR + HPLC + GC (Bidepharm); ISO certification (MolCore)
Comparator Or Baseline	Racemic HCl salt (CAS 1774897-17-4): fewer major suppliers; N3-regioisomer (CAS 1706454-43-4): MW 168.20, different QC scope; Des-hydroxymethyl (CAS 1864003-12-2): MW 152.20, different vendor landscape
Quantified Difference	Multi-supplier redundancy; purity range 95-97%; batch-level QC from ≥2 vendors; ISO-certified production available
Conditions	Vendor product pages accessed 2025; Bidepharm, MolCore, Leyan commercial listings

Why This Matters

For industrial procurement, supplier redundancy, documented purity, and batch-to-batch analytical traceability are critical for regulatory compliance, experimental reproducibility, and supply chain resilience.

High-Value Application Scenarios for (1-{[(2S)-Pyrrolidin-2-yl]methyl}-1H-1,2,3-triazol-4-yl)methanol Based on Verified Differentiation Evidence

Chiral Organocatalyst and Asymmetric Ligand Design Requiring Defined (2S) Stereochemistry

The (2S)-pyrrolidine moiety, directly traceable to L-proline (the most extensively validated chiral organocatalyst scaffold), enables the construction of enantioselective catalysts where stereochemical fidelity is non-negotiable. The free secondary amine serves as the catalytic site (enamine/iminium mechanism), the triazole acts as a rigid directing group, and the hydroxymethyl provides a site for immobilization on solid supports or dendritic architectures. Peer literature on the pyrrolidine-triazole catalyst class demonstrates yields up to 99% and enantioselectivities up to 95% ee in asymmetric Michael additions, with the triazole linker contributing to catalyst recyclability and tunability . The (2S) configuration of the target compound ensures enantiocontrol; substitution with the racemic form (CAS 1774897-17-4) would produce a mixture of diastereomeric catalysts with unpredictable and likely degraded enantioselectivity. [1]

Fragment-Based Drug Discovery (FBDD) Library Component with Bifunctional Elaboration Vectors

With MW = 182.22, XLogP = -1.1, and TPSA = 63 Ų, the target compound satisfies fragment Rule-of-Three criteria and offers two orthogonal elaboration vectors: the pyrrolidine secondary amine (for amide coupling, reductive amination, or N-arylation) and the triazole C4 hydroxymethyl (for ether formation, esterification, or oxidation to aldehyde). This bifunctionality enables parallel or sequential fragment growing strategies from a single starting point, a versatility not available from the des-hydroxymethyl analog (CAS 1864003-12-2) which lacks the alcohol handle. The 1,2,3-triazole core is a validated amide bioisostere with demonstrated metabolic stability, and crystallographic evidence confirms its capacity for diverse protein-ligand interactions including π-stacking, hydrogen bonding, and dipolar contacts [2].

Peptidomimetic and Enzyme Inhibitor Scaffold Construction Leveraging Pyrrolidine-Triazole Hybrid Architecture

The pyrrolidine-triazole hybrid scaffold has demonstrated potent and selective enzyme inhibition in glycosidase-targeting libraries. In situ screening of epimeric (pyrrolidin-2-yl)triazole libraries identified α-fucosidase inhibitors with Ki values as low as 4 nM, with epimer-dependent potency differences spanning orders of magnitude [3]. This class-level evidence supports the use of the target compound as a core scaffold for constructing focused inhibitor libraries where the (2S) stereochemistry, N1-methylene bridge connectivity, and hydroxymethyl substitution pattern collectively define a unique pharmacophoric geometry distinct from all regioisomeric or des-functionalized analogs. The compound's rigid triazole-pyrrolidine architecture may contribute to target binding affinity, while the hydroxymethyl group enhances aqueous solubility compared to des-hydroxymethyl analogs, facilitating biochemical assay compatibility . [4]

Chemical Biology Probe and Bioconjugate Synthesis via Hydroxymethyl Derivatization

The primary alcohol at the triazole C4 position enables direct conjugation to fluorophores (e.g., dansyl, coumarin), affinity tags (biotin), or solid-phase resins via established esterification or etherification protocols, without requiring additional protecting group manipulations on the pyrrolidine amine. This orthogonal reactivity is absent in the des-hydroxymethyl analog (CAS 1864003-12-2) and is geometrically distinct from the pyrrolidine-3-ylmethyl regioisomer (CAS 1897868-71-1). The documented multi-vendor availability with batch-specific QC (NMR, HPLC, GC) ensures that probe synthesis campaigns can be conducted with reproducible starting material quality across multiple procurement cycles, reducing the risk of batch-dependent variability in conjugation efficiency or product purity [1][2].

Application

Selection Property

Validation Focus

Asymmetric organocatalyst design

Defined (2S) stereocenter

Enantioselective reaction outcome review

Fragment-based library component

Bifunctional elaboration vectors

Rule-of-Three compliance and polarity profiling

Enzyme inhibitor scaffold construction

Pyrrolidine-triazole hybrid architecture

Target engagement assay context; stereochemical recognition

Chemical biology probe synthesis

Orthogonal hydroxymethyl conjugation handle

Conjugation reproducibility and batch-to-batch consistency

• [1] PubChem CID 98042438. Defined Atom Stereocenter Count = 1; Chiral pool origin from L-proline. https://pubchem.ncbi.nlm.nih.gov/compound/952287-50-2 View Source
• [2] 1,2,3-Triazoles in Biomolecular Crystallography: A Geometrical Data-Mining Approach. ACS Publications, 2023. Triazole as amide bioisostere with diverse protein interaction capability. View Source
• [3] Elías-Rodríguez P, et al. Rapid discovery of potent α-fucosidase inhibitors by in situ screening of a library of (pyrrolidin-2-yl)triazoles. Org Biomol Chem. 2014;12(31):5898-904. Ki = 4 nM for most potent inhibitor. PMID: 24984102. View Source
• [4] Martínez-Bailén M, et al. Tuning of β-glucosidase and α-galactosidase inhibition by generation and in situ screening of a library of pyrrolidine-triazole hybrid molecules. Eur J Med Chem. 2017;138:532-542. doi:10.1016/j.ejmech.2017.06.055. PMID: 28692917. View Source